N-(3-chloro-2-methylphenyl)-4-(2,6-dichlorobenzyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-4-[(2,6-dichlorophenyl)methyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C19H20Cl3N3S/c1-13-15(20)4-3-7-18(13)23-19(26)25-10-8-24(9-11-25)12-14-16(21)5-2-6-17(14)22/h2-7H,8-12H2,1H3,(H,23,26)
• InChI Key: JKFIKYGIFFBFFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=S)N2CCN(CC2)CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C19H20Cl3N3S
• Molecular Weight: 428.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-4-(2,6-dichlorobenzyl)-1-piperazinecarbothioamide, commonly known as ML218, is a small molecule that has gained attention in the scientific community due to its potential use as a tool for studying the function of ion channels. In

Mechanism of Action

ML218 acts as a positive allosteric modulator of the Kv7.2/7.3 potassium ion channel, increasing the channel's activity and reducing neuronal excitability. This mechanism of action has been confirmed through electrophysiological studies that demonstrate ML218's ability to increase the current flow through the ion channel.
Biochemical and Physiological Effects:
ML218 has been shown to have a number of biochemical and physiological effects, including reducing neuronal excitability, inducing apoptosis in cancer cells, and reducing the severity of seizures in animal models of epilepsy. In addition, ML218 has been shown to have anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of ML218 is its high selectivity for the Kv7.2/7.3 potassium ion channel, which allows for specific modulation of this ion channel without affecting other ion channels. This selectivity makes ML218 a useful tool for studying the function of this ion channel. However, one limitation of ML218 is its relatively low potency, which can make it difficult to achieve the desired effects at low concentrations.

Future Directions

There are several future directions for research on ML218. One area of interest is the development of more potent analogs of ML218 that can achieve the desired effects at lower concentrations. Another area of interest is the investigation of ML218's potential use in the treatment of neurological diseases such as epilepsy and neuropathic pain. Finally, further research is needed to fully understand the mechanism of action of ML218 and its effects on other ion channels and cellular processes.

Scientific Research Applications

ML218 has been identified as a potent and selective modulator of the Kv7.2/7.3 potassium ion channel. This ion channel is involved in regulating the excitability of neurons and plays a critical role in the function of the nervous system. ML218 has been used as a tool to study the function of this ion channel and its role in neurological diseases such as epilepsy and neuropathic pain. In addition, ML218 has also been investigated for its potential use in cancer therapy due to its ability to induce apoptosis in cancer cells.